Cas no 728924-41-2 (N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide)

• Product Name: N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide
• CAS No: 728924-41-2
• MF: C₁₈H₁₅ClN₄O₅S
• MW: 434.853501558304
• CID: 3106472
• PubChem ID: 2415608
• Update Time: 2025-07-15

N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-{[(8-chloro-2,3-dihydro[1,4]dioxino[2,3-g]quinoxalin-7-yl)amino]sulfon yl}phenyl)acetamide
• N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide
• CHEMBL1560923
• N-(4-{[(8-chloro-2,3-dihydro[1,4]dioxino[2,3-g]quinoxalin-7-yl)amino]sulfonyl}phenyl)acetamide
• N-[4-[[(8-Chloro-2,3-dihydro-1,4-dioxino[2,3-g]quinoxalin-7-yl)amino]sulfonyl]phenyl]acetamide
• AKOS030661777
• N-(4-(N-(8-CHLORO-2,3-DIHYDRO-[1,4]DIOXINO[2,3-G]QUINOXALIN-7-YL)SULFAMOYL)PHENYL)ACETAMIDE
• Z56960159
• G26325
• HMS2753F12
• CS-0220884
• C18H15ClN4O5S
• 728924-41-2
• SMR000371499
• MLS000776499
• N-[4-[(7-chloro-2,3-dihydro-[1,4]dioxino[2,3-g]quinoxalin-8-yl)sulfamoyl]phenyl]acetamide
• EN300-07791

• Inchi： 1S/C18H15ClN4O5S/c1-10(24)20-11-2-4-12(5-3-11)29(25,26)23-18-17(19)21-13-8-15-16(9-14(13)22-18)28-7-6-27-15/h2-5,8-9H,6-7H2,1H3,(H,20,24)(H,22,23)
• InChI Key： GYTPGODFLSBUJH-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2=CC3=C(C=C2N=1)OCCO3)NS(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 434.0451685Da
• Monoisotopic Mass: 434.0451685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide

Comprehensive Analysis of N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide (CAS No. 728924-41-2)

The compound N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide (CAS No. 728924-41-2) is a highly specialized quinoxaline derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a dioxino-quinoxaline core and a sulfamoylphenylacetamide side chain, makes it a subject of interest for scientists exploring novel enzyme inhibitors and receptor modulators. The presence of the chloro substituent further enhances its reactivity, enabling targeted interactions in biological systems.

Recent studies have highlighted the growing demand for heterocyclic compounds like 728924-41-2 in drug discovery, particularly for addressing neurodegenerative diseases and metabolic disorders. Researchers are actively investigating its potential as a kinase inhibitor, given its structural similarity to known ATP-competitive inhibitors. This aligns with the current trend in precision medicine, where tailored molecular designs are crucial for minimizing off-target effects.

The synthesis of N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are frequently searched topics in chemical synthesis forums. Its logP value and solubility profile suggest moderate bioavailability, a critical factor for drug candidates in preclinical development. These properties are often queried in pharmacokinetic modeling discussions, reflecting the compound's relevance in modern medicinal chemistry.

From an industrial perspective, CAS 728924-41-2 is gaining attention for its potential applications in high-throughput screening (HTS) platforms. Its fluorescence properties, derived from the quinoxaline scaffold, make it suitable for biomarker detection assays. This ties into the broader interest in diagnostic tools for early disease detection, a hot topic in biotech innovation circles.

Environmental and safety assessments of 728924-41-2 indicate stable handling under standard laboratory conditions, though proper PPE protocols are recommended due to its fine particulate nature. Such precautions are commonly emphasized in laboratory safety guidelines, a recurring theme in academic research queries. The compound's stability also makes it viable for long-term storage, addressing frequent concerns about chemical degradation in research repositories.

In conclusion, N-[4-({8-chloro-2H,3H-[1,4]dioxino[2,3-g]quinoxalin-7-yl}sulfamoyl)phenyl]acetamide represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual functionality as a potential therapeutic agent and research probe underscores the versatility of fused heterocycles in addressing contemporary challenges in life sciences. As computational tools like AI-assisted drug design advance, compounds with such intricate architectures will likely dominate future pharmaceutical pipelines.